Cas no 2137859-01-7 (2-Amino-6-fluoro-4-(4-fluorophenyl)benzoic acid)

• Product Name: 2-Amino-6-fluoro-4-(4-fluorophenyl)benzoic acid
• CAS No: 2137859-01-7
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• CID: 5940047
• PubChem ID: 165451218
• Update Time: 2025-10-30

2-Amino-6-fluoro-4-(4-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-702918
• 2-amino-6-fluoro-4-(4-fluorophenyl)benzoic acid
• 2137859-01-7
• 2-Amino-6-fluoro-4-(4-fluorophenyl)benzoic acid

• Inchi： 1S/C13H9F2NO2/c14-9-3-1-7(2-4-9)8-5-10(15)12(13(17)18)11(16)6-8/h1-6H,16H2,(H,17,18)
• InChI Key： OVSVMBDKVLJAPD-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=C(C=1)C1C=CC(=CC=1)F)N

Computed Properties

• Exact Mass: 249.06013485g/mol
• Monoisotopic Mass: 249.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-6-fluoro-4-(4-fluorophenyl)benzoic acid

2-Amino-6-fluoro-4-(4-fluorophenyl)benzoic Acid: A Comprehensive Overview

2-Amino-6-fluoro-4-(4-fluorophenyl)benzoic acid, identified by the CAS number 2137859-01-7, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoic acids, characterized by the presence of a carboxylic acid group attached to a benzene ring, which is further substituted with amino and fluoro groups at specific positions. The presence of these substituents imparts unique chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

The molecular structure of 2-amino-6-fluoro-4-(4-fluorophenyl)benzoic acid consists of a central benzene ring with three substituents: an amino group (-NH₂) at position 2, a fluoro group (-F) at position 6, and a para-fluorophenyl group (-C₆H₄F) at position 4. This substitution pattern creates a highly functionalized molecule with potential for hydrogen bonding, electronic effects, and steric interactions, which are critical in determining its reactivity and bioavailability.

Recent studies have highlighted the importance of such substituted benzoic acids in drug design, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The amino group in the molecule can act as a hydrogen bond donor, enhancing solubility and bioavailability, while the fluoro groups contribute to lipophilicity and stability. These properties make 2-amino-6-fluoro-4-(4-fluorophenyl)benzoic acid a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, several methods have been reported for the preparation of this compound. One common approach involves the Friedel-Crafts acylation of fluorobenzene derivatives followed by hydrolysis to introduce the carboxylic acid group. The amino group can be introduced via nucleophilic substitution or reductive amination steps, depending on the starting materials and reaction conditions. Optimization of these steps is crucial to achieve high yields and purity levels required for pharmaceutical applications.

The application of computational chemistry tools has significantly advanced our understanding of the molecular properties of 2-amino-6-fluoro-4-(4-fluorophenyl)benzoic acid. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding affinities to various biological targets. These computational approaches complement experimental studies, enabling researchers to predict and optimize the compound's pharmacokinetic profiles.

Recent research has also focused on the evaluation of this compound's biological activity against various disease models. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its anti-inflammatory effects have been explored in vitro models, suggesting its role in modulating inflammatory pathways associated with chronic diseases.

In conclusion, 2-amino-6-fluoro-4-(4-fluorophenyl)benzoic acid represents a valuable compound with diverse applications in chemical synthesis and drug discovery. Its unique structural features and promising biological activities make it an attractive target for further research and development.